
Personal protective equipment for handling
Poldine methylsulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Poldine methylsulfate

Cat. No.: B164609 Get Quote

Essential Safety and Handling Guide for Poldine
Methylsulfate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Poldine methylsulfate (CAS No. 545-80-2). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Product Identification and Properties
Poldine methylsulfate is an anticholinergic agent and a quaternary ammonium compound. A

summary of its key properties is provided below.
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Property Value Source

CAS Number 545-80-2 [1]

Molecular Formula C₂₂H₂₉NO₇S [1]

Molecular Weight 451.53 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in water [1]

Storage

Short term (days to weeks) at

0-4°C, Long term (months to

years) at -20°C. Store in a dry,

dark place.

[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Poldine
methylsulfate to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side-

shields or a face shield where

splashing is possible.

Protects eyes from accidental

splashes of the compound.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile or Neoprene).

Regularly inspect gloves for

signs of degradation or

puncture. Change gloves

frequently.

Prevents dermal absorption of

the chemical.[2][3]

Respiratory Protection

In poorly ventilated areas or

when generating dust or

aerosols, use a NIOSH-

approved respirator with an

organic vapor (OV) cartridge. A

P95 or P100 particulate filter

may also be necessary if

handling the powder.

Protects against inhalation of

harmful vapors or particulates.

"Methyl sulfate" is a

component of the compound,

for which an OV cartridge is

recommended.

Skin and Body Protection

A lab coat or impervious

clothing should be worn to

prevent skin contact.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

An accessible safety shower and eyewash station must be available in the immediate work

area.

Safe Handling and Operational Plan
A systematic approach to handling Poldine methylsulfate is crucial. The following workflow

outlines the key steps for safe handling from receipt to disposal.
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Safe Handling Workflow for Poldine Methylsulfate

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and prepare solutions in a designated area

Proceed to Handling

Handle with care to avoid generating dust or aerosols

Keep containers tightly sealed when not in use

Decontaminate work surfaces

Proceed to Post-Handling

Segregate and label waste for disposal

Doff PPE and wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Poldine methylsulfate.
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Emergency Procedures
Immediate and appropriate action during an emergency is critical.

Emergency Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash affected area with soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department. Ensure adequate ventilation.

Disposal Plan
Proper disposal of Poldine methylsulfate and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.
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Chemical Waste: Unused Poldine methylsulfate and any solutions containing it should be

considered chemical waste.

Collect in a clearly labeled, sealed, and appropriate container.

Do not mix with other waste streams unless compatibility is confirmed.

Arrange for disposal through a licensed hazardous waste disposal company.

Contaminated Materials: Any materials that have come into contact with Poldine
methylsulfate, such as gloves, paper towels, and pipette tips, should be disposed of as

hazardous waste.

Place these materials in a designated, sealed waste container.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent.

The first rinseate must be collected and disposed of as hazardous waste. For highly toxic

compounds, the first three rinses should be collected.[4]

After thorough cleaning, the container may be disposed of with regular laboratory glass or

plastic waste, in accordance with institutional policies.

Disclaimer: This guide is intended for informational purposes only and does not supersede any

local, state, or federal regulations, or your institution's specific safety protocols. Always consult

the Safety Data Sheet (SDS) for the most comprehensive information before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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